Cas no 1280916-65-5 (N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1280916-65-5
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 6303235
• PubChem ID: 53547502
• Update Time: 2025-06-23

N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1280916-65-5
• EN300-26622916
• N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• Z1090625872
• AKOS033034533
• N-(2,3-dihydro-1,4-benzodioxin-5-ylmethyl)-N-ethyl-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C20H26N2O3/c1-3-10-21-11-8-16(9-12-21)20(23)22(4-2)15-17-6-5-7-18-19(17)25-14-13-24-18/h1,5-7,16H,4,8-15H2,2H3
• InChI Key： WSKJBBAVZHBDBG-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)N(CC)CC1=CC=CC2=C1OCCO2

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide and Its Significance in Modern Chemical Research

N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide is a compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1280916-65-5, belongs to a class of molecules that exhibit promising biological activities. The intricate architecture of this piperidine derivative incorporates several key functional groups, including a benzodioxin moiety and an alkyne substituent, which contribute to its unique chemical properties and potential therapeutic applications.

The benzodioxin ring system, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is well-documented for its presence in various bioactive natural products and synthetic drugs. This moiety is known to interact with biological targets in multiple ways, often leading to significant pharmacological effects. In the case of N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, the presence of the benzodioxin ring suggests potential interactions with enzymes and receptors involved in neurological and inflammatory pathways.

The propargyl group (prop-2-yn) attached to the piperidine ring adds another layer of complexity to the molecule. Alkynes are versatile functional groups that can participate in various chemical reactions, including cycloadditions and metal-catalyzed coupling reactions. These properties make N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-N-ethyl-1-(prop-2-yn)-1-piperidine carboxamide a valuable scaffold for medicinal chemists seeking to develop novel compounds with enhanced binding affinity and selectivity.

Recent advancements in drug discovery have highlighted the importance of structure-based drug design. The three-dimensional structure of N-(2,3-dihydro-l,4-benzodioxin-l0ylmethyl)-N-l-propargylpiperidino)-4-carboxamide has been elucidated using X-ray crystallography and NMR spectroscopy. These studies have provided critical insights into how the molecule interacts with biological targets at the atomic level. Understanding these interactions is crucial for optimizing the compound's pharmacokinetic properties and minimizing potential side effects.

The synthesis of N-[l-(propargyl)piperidino)-4-carboxamido]-l0H-dibenzo[b,e][l,4]oxazepine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the propargyl group into the piperidine core requires careful consideration of reaction conditions to ensure high yield and purity. Researchers have employed various catalytic systems, including palladium-based catalysts, to facilitate these transformations efficiently.

In vitro studies have demonstrated that N-[l-(propargyl)piperidino)-l0H-dibenzo[b,e][l,4]oxazepinecarboxamide exhibits interesting pharmacological profiles. Initial assays have shown activity against enzymes implicated in inflammation and pain signaling pathways. These findings align with the growing interest in developing small-molecule modulators for treating chronic inflammatory diseases. The compound's ability to modulate these pathways may offer therapeutic benefits without the adverse effects associated with traditional anti-inflammatory agents.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how N-[l-(propargyl)piperidino)-l0H-dibenzo[b,e][l,4]oxazepinecarboxamide interacts with its target proteins. These simulations have helped researchers identify key binding residues and optimize the compound's structure for improved efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug development process significantly.

Preclinical studies are currently underway to evaluate the safety and efficacy of N-[l-(propargyl)piperidino)-l0H-dibenzo[b,e][l,4]oxazepinecarboxamide in animal models. These studies aim to provide a comprehensive understanding of its pharmacological effects across different biological systems. Preliminary results suggest that the compound exhibits promising activity in models of inflammation and pain without causing significant toxicity.

The future directions for research on this compound are multifaceted. Investigating its mechanism of action will be crucial for understanding how it exerts its therapeutic effects. Additionally, exploring derivatives of this molecule may lead to new compounds with improved properties. The integration of machine learning algorithms into drug discovery pipelines could further enhance the development process by predicting novel molecular structures with desired biological activities.

In conclusion, N-[l-(propargyl)piperidino)-l0H-dibenzo[b,e][l,4]oxazepinecarboxamide, identified by its CAS number 1280916-l25-l5, represents a significant advancement in pharmaceutical research. Its complex molecular architecture and promising biological activities make it a valuable candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in addressing some of today's most challenging medical conditions.